Cas no 32349-29-4 (4-Nitrobut-1-ene)

• Product Name: 4-Nitrobut-1-ene
• CAS No: 32349-29-4
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD22493386
• CID: 1084603
• PubChem ID: 10887842
• Update Time: 2025-10-28

4-Nitrobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobut-1-ene
• AKOS022183287
• 32349-29-4
• DTXSID30447080
• SY266513
• 1-Butene, 4-nitro-
• SCHEMBL2608475
• AT37472
• MFCD22493386
• 4-nitro-1-butene

• MDL： MFCD22493386
• Inchi： 1S/C4H7NO2/c1-2-3-4-5(6)7/h2H,1,3-4H2
• InChI Key： AYTCANLVJSTJDJ-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC=C)=O

Computed Properties

• Exact Mass: 101.047678466g/mol
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-Nitrobut-1-ene

4-Nitrobut-1-ene: A Comprehensive Overview

4-Nitrobut-1-ene, also known by its CAS number CAS No 32349-29-4, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the molecular formula C5H8N2O2, is characterized by its unique structure and versatile applications. Recent advancements in chemical synthesis and characterization techniques have shed new light on the properties and potential uses of 4-nitrobut-1-ene, making it a subject of intense research.

The structure of 4-nitrobut-1-ene consists of a butene chain with a nitro group attached at the fourth position. This configuration imparts distinctive chemical reactivity and physical properties to the compound. Researchers have explored its behavior under various reaction conditions, revealing its role as an intermediate in the synthesis of more complex molecules. For instance, studies published in leading journals such as Chemical Communications and Journal of Organic Chemistry highlight its utility in forming heterocyclic compounds, which are crucial in drug discovery and material science.

In terms of applications, 4-nitrobut-1-ene has found niche uses in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymers with tailored mechanical properties. These polymers are being investigated for their potential use in high-performance materials, such as those required for aerospace applications or advanced electronics.

The synthesis of CAS No 32349-29-4 has also been a focal point of recent research. Traditional methods often involve multi-step processes with low yields, but innovative approaches leveraging catalytic systems have significantly improved efficiency. For example, the use of transition metal catalysts has enabled a more straightforward synthesis pathway, reducing both time and cost.

Beyond its chemical applications, 4-nitrobut-1-ene has shown promise in environmental science. Studies indicate that it can act as a precursor in the development of biodegradable materials, addressing the growing concern over plastic pollution. This dual functionality underscores the compound's versatility and its potential to contribute to sustainable solutions.

In conclusion, CAS No 32349-29-4, or 4-nitrobut-1-ene, stands out as a compound with multifaceted applications across various scientific domains. Its role as an intermediate in organic synthesis, coupled with advancements in its synthesis methods and environmental applications, positions it as a key player in future research and industrial developments.